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A Comparative Analysis of Fayalite (Fe2SiO4) and Wustite (FeO) Under Extreme Conditions

This guide provides a detailed comparative analysis of the physical and chemical properties of
fayalite (Fez2SiOa4) and wustite (FeO) under conditions of high pressure and high temperature.
The information is intended for researchers and scientists in materials science, geophysics,
and planetary science.

Introduction

Fayalite, the iron-rich end-member of the olivine solid solution series, and wustite, a non-
stoichiometric iron(ll) oxide, are fundamental components in the Earth's mantle.[1] Their
behavior under the extreme pressure and temperature conditions of the Earth's interior is
crucial for understanding geophysical and geochemical processes. This guide compares their
structural stability, phase transitions, and physical properties based on experimental data.

Structural Properties and Phase Transitions

Both fayalite and wistite undergo significant structural changes as pressure and temperature
increase. These transformations have profound implications for the density and seismic velocity
of mantle materials.

Fayalite (Fe2Si0a4)

At ambient conditions, fayalite crystallizes in the orthorhombic system.[2] Under high pressure,
it transforms directly to ahrensite, the iron-rich analogue of ringwoodite, which has a spinel
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structure. This transition is expected to occur at approximately 6-7 GPa under the conditions of
the Earth's upper mantle.[2] Unlike its magnesium-rich counterpart, forsterite, fayalite does not
form an intermediate wadsleyite-like phase.[2] However, in some high-pressure experiments,
this transformation can be delayed, with fayalite remaining stable up to nearly 35 GPa, at
which point it may become amorphous.[2]

Waiistite (FeO)

Wastite is stable in the cubic B1 (NaCl-type) structure at ambient conditions.[3] Upon
compression at room temperature, it undergoes a rhombohedral distortion at approximately 17
GPa.[3] At higher temperatures and pressures, a transition to the B8 (NiAs-type) structure has
been suggested to occur around 70 GPa, though this is a subject of debate among
researchers, with some studies not observing this phase change.[3]

Data Presentation: Comparative Properties

The following tables summarize key quantitative data for fayalite and wistite under extreme
conditions.

Table 1: General and Structural Properties

Property Fayalite (Fe2SiOa4) Wiistite (FeO)
Crystal System (Ambient) Orthorhombic (Pbnm)[2] Cubic (Fm-3m)
Density (Ambient) 4.39 g/lcm?3[2] ~5.7-6.0 g/cm?3

Rhombohedral distortion of B1;
High-Pressure Polymorphs Ahrensite (spinel structure)[2] Possible B8 (NiAs-type)

structure[3]

~17 GPa to rhombohedral
Phase Transition Pressure ~6-7 GPa to ahrensite[2] (Room T); ~70 GPato B8
(High T, debated)[3]

Table 2: Thermophysical Properties at High Pressure
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Property Fayalite (Fe2SiOa4) Wiistite (FeO)
) Decomposes under high Determined up to 77 GPa and
Melting Curve
hydrogen pressure[4] 3100 KJ3][5]
Thermal Expansion (at 50 ) )
Data not readily available ~1.0 x 1075 K71[6]
GPa)
Shows an anomalous pressure
) o ) ) dependence, changing from a
Lattice Thermal Conductivity Data not readily available

positive to negative pressure
derivative around 33 GPa[7]

Increases with pressure and
] o iron content; dominated by Increases with pressure and
Electrical Conductivity )
Fe2+-Fe3* hopping (small temperature

polaron) mechanism[8]

Experimental Protocols

The data presented in this guide are primarily derived from experiments conducted under
simulated mantle conditions.

High-Pressure and High-Temperature Generation:

e Diamond Anvil Cells (DAC): This is the most common apparatus for generating static high
pressures, often exceeding several hundred GPa.[9][10] Samples are compressed between
two brilliant-cut diamonds. For high-temperature experiments, laser heating systems are
integrated to heat the sample to thousands of degrees.[3][6]

o Multi-Anvil Presses: These devices, such as the Kawai-type apparatus, use multiple anvils to
compress a larger sample volume than DACSs, typically reaching pressures of up to ~25 GPa
and temperatures of ~2500 °C.[8][9]

o Shockwave Experiments: High-powered lasers or gas guns generate shock waves that travel
through a sample, creating fleeting states of extreme pressure and temperature.[10]

In-situ Analysis Techniques:
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» X-ray Diffraction (XRD): Synchrotron X-ray sources are used to perform in-situ XRD on
samples held at high pressure and temperature.[6] This allows for the determination of
crystal structure, lattice parameters (and thus density), and the identification of phase
transitions.

e Spectroscopy: Techniques like Raman and Méssbauer spectroscopy provide information on
vibrational modes and the electronic state of iron, respectively.

» Electrical Conductivity Measurements: These are typically performed in a multi-anvil press
where electrodes are in contact with the sample.[8]

Visualization of Phase Transitions

The following diagrams illustrate the pressure-induced phase transition pathways for fayalite
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and wustite.

Caption: Pressure-induced phase transitions of Fayalite (Fe2SiOa).
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Caption: Pressure-induced phase transitions of Wustite (FeO).

Conclusion
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Fayalite and waustite exhibit distinct and complex behaviors under extreme conditions. Fayalite
undergoes a direct transformation to a high-density spinel structure, a key feature of mantle
mineralogy. Wstite displays more complex phase relations, including a rhombohedral
distortion and a debated transition to a hexagonal structure at very high pressures. The
contrasting responses of these iron-rich minerals to pressure and temperature are critical for
accurately modeling the Earth's deep interior. Further research, particularly on the
thermophysical properties of fayalite at extreme conditions, will continue to refine our
understanding of planetary differentiation and dynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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